Cas no 2137994-44-4 (N-(3-aminocyclopentyl)methyl-1-(azetidin-3-yl)-1H-pyrazol-5-amine)

• Product Name: N-(3-aminocyclopentyl)methyl-1-(azetidin-3-yl)-1H-pyrazol-5-amine
• CAS No: 2137994-44-4
• MF: C₁₂H₂₁N₅
• MW: 235.328641653061
• CID: 6358669
• PubChem ID: 165955776
• Update Time: 2025-10-28

N-(3-aminocyclopentyl)methyl-1-(azetidin-3-yl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• N-(3-aminocyclopentyl)methyl-1-(azetidin-3-yl)-1H-pyrazol-5-amine
• N-[(3-aminocyclopentyl)methyl]-1-(azetidin-3-yl)-1H-pyrazol-5-amine
• 2137994-44-4
• EN300-1130913

• Inchi： 1S/C12H21N5/c13-10-2-1-9(5-10)6-15-12-3-4-16-17(12)11-7-14-8-11/h3-4,9-11,14-15H,1-2,5-8,13H2
• InChI Key： SECYLEVJTAQRSF-UHFFFAOYSA-N
• SMILES： N1(C(=CC=N1)NCC1CCC(C1)N)C1CNC1

Computed Properties

• Exact Mass: 235.17969569g/mol
• Monoisotopic Mass: 235.17969569g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 67.9Ų

Additional information on N-(3-aminocyclopentyl)methyl-1-(azetidin-3-yl)-1H-pyrazol-5-amine

Introduction to N-(3-aminocyclopentyl)methyl-1-(azetidin-3-yl)-1H-pyrazol-5-amine (CAS No. 2137994-44-4)

N-(3-aminocyclopentylmethyl)-1-(azetidin-3-yl)-1H-pyrazol-5-amine is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2137994-44-4, represents a novel molecular structure with potential applications in the synthesis of bioactive molecules. The intricate arrangement of its functional groups, including aminocyclopentyl and azetidinyl moieties, makes it a subject of interest for medicinal chemists exploring new therapeutic avenues.

The compound's structure is characterized by a pyrazole core, which is a well-known heterocyclic scaffold in drug design. Pyrazole derivatives have been extensively studied due to their diverse biological activities, ranging from anti-inflammatory to antiviral properties. The presence of the 3-aminocyclopentyl group introduces an additional layer of complexity, enabling potential interactions with biological targets that may not be accessible with simpler pyrazole derivatives. This unique structural feature positions N-(3-aminocyclopentyl)methyl-1-(azetidin-3-yl)-1H-pyrazol-5-amine as a promising candidate for further investigation.

In recent years, there has been a growing interest in the development of small molecules that can modulate protein-protein interactions (PPIs). These interactions are crucial in many biological processes and are often targeted by therapeutic agents. The multifaceted structure of N-(3-aminocyclopentyl)methyl-1-(azetidin-3-yl)-1H-pyrazol-5-amine suggests that it may have the ability to interact with various protein targets, making it a valuable tool for studying PPIs. Additionally, the compound's pyrazole core can be modified to enhance its binding affinity and selectivity, further expanding its potential applications.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex framework of the molecule. These synthetic strategies not only highlight the synthetic prowess required to produce such compounds but also underscore the importance of innovative methodologies in modern drug discovery.

Recent studies have begun to explore the pharmacological properties of N-(3-aminocyclopentyl)methyl-1-(azetidin-3-yl)-1H-pyrazol-5-amine. Preliminary in vitro assays have shown promising results in terms of cytotoxicity and anti-inflammatory activity. These findings are particularly intriguing given the compound's ability to engage with multiple biological targets simultaneously. Further research is needed to fully elucidate its mechanism of action and to identify potential therapeutic applications.

The development of new drugs is often a lengthy and complex process, requiring extensive characterization and validation before reaching clinical use. However, compounds like N-(3-aminocyclopentyl)methyl-1-(azetidin-3-y l)-1H-pyrazol -5 -amine offer a glimpse into the future of drug discovery, where innovative molecular design can lead to breakthroughs in treating complex diseases. The ongoing research into this compound underscores the importance of continued investment in pharmaceutical science and the exploration of novel chemical entities.

The field of medicinal chemistry is constantly evolving, driven by advancements in technology and our understanding of biological systems. N-(3 -aminocyclopentylmethyl)-1-(azetidin - 3 - yl)-1H-pyrazol -5 -amine exemplifies this dynamic landscape, embodying the intersection of chemistry and biology. As research progresses, it is expected that new insights into its properties and potential applications will emerge, further solidifying its role as a key player in pharmaceutical innovation.

In conclusion, N-(3 -aminocyclopentylmethyl)-1-(azetidin - 3 - yl)-1H-pyrazol -5 -amine (CAS No. 2137994 - 44 - 4) is a fascinating compound with significant potential in pharmaceutical research. Its unique structure and promising biological activities make it a valuable asset for scientists exploring new therapeutic strategies. As our understanding of biological systems continues to grow, compounds like this one will undoubtedly play a crucial role in shaping the future of medicine.